Cas no 941891-97-0 (2-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-acetamidophenyl)acetamide)

• Product Name: 2-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-acetamidophenyl)acetamide
• CAS No: 941891-97-0
• MF: C₂₃H₂₄N₄O₃S₂
• MW: 468.591662406921
• CID: 6229471
• PubChem ID: 16898759
• Update Time: 2025-10-31

2-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-acetamidophenyl)acetamide
• 2-[(4-{[(2,3-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(4-acetamidophenyl)acetamide
• AKOS024640867
• N-(4-acetamidophenyl)-2-((4-(2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide
• 2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2,3-dimethylphenyl)acetamide
• 941891-97-0
• F2335-0242

• Inchi： 1S/C23H24N4O3S2/c1-14-5-4-6-20(15(14)2)27-21(29)11-19-12-31-23(26-19)32-13-22(30)25-18-9-7-17(8-10-18)24-16(3)28/h4-10,12H,11,13H2,1-3H3,(H,24,28)(H,25,30)(H,27,29)
• InChI Key： YTBRXUGIXFRFRW-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NC1C=CC=C(C)C=1C)=O)SCC(NC1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 468.12898299g/mol
• Monoisotopic Mass: 468.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 154Ų

Additional information on 2-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-acetamidophenyl)acetamide

Introduction to 2-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-acetamidophenyl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 941891-97-0, specifically named as 2-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-acetamidophenyl)acetamide, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a thiazole core, carbamoyl substituents, and acetamidophenyl moieties, suggests a high degree of chemical complexity that may contribute to its unique biological activity.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse pharmacological properties. Thiazole scaffolds are known for their role in various biological processes and have been incorporated into numerous drugs with therapeutic effects ranging from antimicrobial to anti-inflammatory properties. The specific modification of the thiazole ring in 2-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-acetamidophenyl)acetamide introduces additional layers of functionality that may enhance its interaction with biological targets. This compound’s structure suggests potential binding affinity to enzymes and receptors involved in critical metabolic pathways.

The (2,3-dimethylphenyl)carbamoylmethyl group appended to the thiazole ring is particularly noteworthy. This moiety can influence the electronic properties of the molecule, potentially affecting its solubility and bioavailability. Additionally, the sulfanyl group at the 2-position of the thiazole ring introduces a polar character that may facilitate interactions with hydrophilic regions of biological targets. The combination of these features makes 2-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-acetamidophenyl)acetamide a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including binding affinities and metabolic stability. These tools have been instrumental in designing molecules like 2-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-acetamidophenyl)acetamide with optimized properties for drug development. By leveraging molecular modeling techniques, researchers can simulate interactions with biological targets and refine structures to enhance efficacy while minimizing off-target effects.

The role of acetamidophenyl groups in pharmaceuticals is well-documented. These groups often contribute to metabolic stability and improve oral bioavailability. In 2-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-acetamidophenyl)acetamide, the presence of this moiety at the N-terminal position suggests it may play a crucial role in determining the compound’s pharmacokinetic profile. This feature is particularly important for ensuring that the drug reaches its target site at effective concentrations while maintaining a reasonable half-life.

Current research in chemical biology emphasizes the need for multifunctional compounds that can address complex diseases through multiple mechanisms. The structural complexity of 2-(4-{(2,3-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-acetamidophenyl)acetamide positions it as a potential candidate for such an approach. By combining multiple pharmacophores into a single molecule, researchers aim to achieve synergistic effects that may lead to more effective treatments with fewer side effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have enabled the efficient preparation of complex molecules like 941891-97-0, making it feasible to conduct extensive biological evaluations. Techniques such as solid-phase synthesis and flow chemistry have streamlined the process of constructing intricate structures, allowing for rapid exploration of chemical space.

In conclusion,941891-97-0 represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activity. The combination of thiazole derivatives with carbamoyl and acetamidophenyl moieties creates a molecule with unique properties that may make it valuable in treating various diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,this compound will likely play an important role in future drug development efforts.